(8S,9S,10R,13S,14S,17S)-10,13-Dimethyl-17-[2-(6-sulfanylidene-3H-purin-9-yl)acetyl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one

• CAS No.: 17392-79-9
• Product Name: (8S,9S,10R,13S,14S,17S)-10,13-Dimethyl-17-[2-(6-sulfanylidene-3H-purin-9-yl)acetyl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• Molecular Formula: C26H32N4O2S
• Molecular Weight: 464.6 g/mol
• IUPAC Name: 10,13-dimethyl-17-[2-(6-sulfanylidene-3H-purin-9-yl)acetyl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C26H32N4O2S/c1-25-9-7-16(31)11-15(25)3-4-17-18-5-6-20(26(18,2)10-8-19(17)25)21(32)12-30-14-29-22-23(30)27-13-28-24(22)33/h11,13-14,17-20H,3-10,12H2,1-2H3,(H,27,28,33)
• Standard InChIKey: UWSZBXUQILDRMN-LADKUVSDSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)CN4C=NC5=C4NC=NC5=S)CCC6=CC(=O)CC[C@]36C
• SMILES: CC12CCC3C(C1CCC2C(=O)CN4C=NC5=C4NC=NC5=S)CCC6=CC(=O)CCC36C
• Canonical SMILES: CC12CCC3C(C1CCC2C(=O)CN4C=NC5=C4NC=NC5=S)CCC6=CC(=O)CCC36C
• Appearance: Solid powder
• Description: NSC114792 is a selective inhibitor of JAK3.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 10,13-dimethyl-17-(2-(6-sulfanylidene-3H-purin-9-yl)acetyl)-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta(a)phenanthren-3-one; NSC 114792; NSC-114792; NSC114792
• Reference: 1: Kim BH, Jee JG, Yin CH, Sandoval C, Jayabose S, Kitamura D, Bach EA, Baeg GH. NSC114792, a novel small molecule identified through structure-based computational database screening, selectively inhibits JAK3. Mol Cancer. 2010 Feb 11;9:36. doi: 10.1186/1476-4598-9-36. PubMed PMID: 20149240; PubMed Central PMCID: PMC2830973.
• PubChem Compound: 5179836
• Last Modified: Nov 11 2021